Cas no 80419-03-0 (Dodecanoic acid, 7-chloro-, chloromethyl ester)

• Product name: Dodecanoic acid, 7-chloro-, chloromethyl ester
• CAS No: 80419-03-0
• MF: C₁₃H₂₄Cl₂O₂
• MW: 283.234462738037
• CID: 705659
• PubChem ID: 543413

Dodecanoic acid, 7-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 7-chloro-, chloromethyl ester
• chloromethyl 7-chlorododecanoate
• 80419-03-0
• FTELUGWCTDTFNA-UHFFFAOYSA-N
• DTXSID40337564
• 7-Chlorododecanoic acid, chloromethyl ester

• Inchi： InChI=1S/C13H24Cl2O2/c1-2-3-5-8-12(15)9-6-4-7-10-13(16)17-11-14/h12H,2-11H2,1H3
• InChI Key： FTELUGWCTDTFNA-UHFFFAOYSA-N
• SMILES： CCCCCC(CCCCCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 282.1153354g/mol
• Monoisotopic Mass: 282.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų